Cas no 5442-44-4 (1-chloro-4-[(4-nitrobenzyl)oxy]benzene)

1-chloro-4-[(4-nitrobenzyl)oxy]benzene structure
5442-44-4 structure
Product Name:1-chloro-4-[(4-nitrobenzyl)oxy]benzene
CAS No:5442-44-4
MF:C13H10ClNO3
MW:263.676402568817
CID:941185
PubChem ID:224494
Update Time:2025-04-19

1-chloro-4-[(4-nitrobenzyl)oxy]benzene Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4-[(4-nitrobenzyl)oxy]benzene
    • Benzene, 1-methyl-4-[(4-nitrophenyl)methoxy]-
    • 5442-44-4
    • Benzene, 1-chloro-4-[(4-nitrophenyl)methoxy]-
    • SCHEMBL11658094
    • 1-CHLORO-4-[(4-NITROPHENYL)METHOXY]BENZENE
    • NSC12990
    • DS-006666
    • 1-[(4-chlorophenoxy)methyl]-4-nitrobenzene
    • NSC-12990
    • AKOS008912950
    • DTXSID50969552
    • Inchi: 1S/C13H10ClNO3/c14-11-3-7-13(8-4-11)18-9-10-1-5-12(6-2-10)15(16)17/h1-8H,9H2
    • InChI Key: NQKCYXDZXDGEOV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 263.035
  • Monoisotopic Mass: 263.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.332
  • Boiling Point: 412°C at 760 mmHg
  • Flash Point: 202.9°C
  • Refractive Index: 1.612
  • PSA: 52.37

1-chloro-4-[(4-nitrobenzyl)oxy]benzene Related Literature

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